![molecular formula C19H25N3O5 B593351 N-[[1-(4-carboxybutyl)-1H-indazol-3-yl]carbonyl]-L-valine,1-methylester CAS No. 1890250-21-1](/img/structure/B593351.png)
N-[[1-(4-carboxybutyl)-1H-indazol-3-yl]carbonyl]-L-valine,1-methylester
Overview
Description
Scientific Research Applications
Synthetic Cannabinoid Metabolite
“5-fluoro AMB metabolite 3” is an analytical reference standard categorized as a synthetic cannabinoid metabolite . It is a metabolite of AMB and 5-fluoro AMB . This compound is primarily used for research and forensic applications .
Toxicology
In the field of toxicology, “5-fluoro AMB metabolite 3” has been identified and quantified in postmortem blood samples . An analytical method for the identification and quantification of 5-fluoro ADB and the 5-fluoro ADB ester hydrolysis metabolite in human blood samples by liquid chromatography–tandem mass spectrometry was created and validated . This metabolite may be a useful marker to monitor in an attempt to confirm 5-fluoro ADB use in toxicological investigations .
Forensic Science
In forensic science, “5-fluoro AMB metabolite 3” has been identified and quantified in the stomach contents and solid tissues of a human cadaver . The levels of 5-fluoro-ADB in solid tissues were 1.17–7.95 ng/g . The highest level, at 7.95 ng/g, was found in the adipose tissue, followed by stomach contents, brain, heart muscle, pancreas, and spleen .
Drug Monitoring
This compound has been used in drug monitoring institutions for the identification of 5-fluoro ADB . Adverse physiological and psychological effects that have resulted in hospitalization and/or death have been associated with 5-Fluoro ADB use .
Pharmacology
In pharmacology, “5-fluoro AMB metabolite 3” is known to be a potent synthetic cannabinoid that is an agonist to the human cannabinoid CB 1 and CB 2 receptors .
Analytical Chemistry
In analytical chemistry, sensitive analytical methods are needed to successfully identify 5-fluoro ADB in human blood specimens . This study describes a sensitive analytical method that can identify and quantitate both 5-fluoro ADB and the 5-fluoro ADB ester hydrolysis metabolite in human blood .
Mechanism of Action
Target of Action
5-Fluoro AMB metabolite 3 is a synthetic cannabinoid metabolite . Synthetic cannabinoids are known to act on the human cannabinoid CB1 and CB2 receptors . These receptors play a crucial role in various physiological processes, including pain sensation, mood, and memory .
Mode of Action
It is believed to interact with its targets (cb1 and cb2 receptors) in a manner similar to other synthetic cannabinoids . This interaction can lead to changes in cell signaling and neurotransmitter release, which can result in various physiological effects .
Biochemical Pathways
Synthetic cannabinoids are known to affect multiple biological signaling pathways, such as the hippo/yap, wnt/β-catenin, hedgehog, nf-kb, and notch cascades . These pathways are involved in various cellular processes, including cell growth, differentiation, and apoptosis .
Pharmacokinetics
It is a metabolite of amb and 5-fluoro amb , suggesting that it may share similar ADME (Absorption, Distribution, Metabolism, and Excretion) properties with these compounds.
Result of Action
Synthetic cannabinoids are known to have various effects, including analgesic effects, mood alterations, and cognitive impairments . These effects are likely due to their interaction with CB1 and CB2 receptors and the subsequent changes in cell signaling and neurotransmitter release .
properties
IUPAC Name |
5-[3-[[(2S)-1-methoxy-3-methyl-1-oxobutan-2-yl]carbamoyl]indazol-1-yl]pentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O5/c1-12(2)16(19(26)27-3)20-18(25)17-13-8-4-5-9-14(13)22(21-17)11-7-6-10-15(23)24/h4-5,8-9,12,16H,6-7,10-11H2,1-3H3,(H,20,25)(H,23,24)/t16-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHUYBCJFBMJODK-INIZCTEOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)OC)NC(=O)C1=NN(C2=CC=CC=C21)CCCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](C(=O)OC)NC(=O)C1=NN(C2=CC=CC=C21)CCCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201342293 |
Source
|
| Record name | 5-(3-{[(2S)-1-Methoxy-3-methyl-1-oxobutan-2-yl]carbamoyl}-1H-indazol-1-yl)pentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201342293 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
375.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1890250-21-1 |
Source
|
| Record name | 5-(3-{[(2S)-1-Methoxy-3-methyl-1-oxobutan-2-yl]carbamoyl}-1H-indazol-1-yl)pentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201342293 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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